molecular formula C11H11NO2 B8496921 8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione

8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione

Cat. No. B8496921
M. Wt: 189.21 g/mol
InChI Key: MUEIHYIQONHNLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione

InChI

InChI=1S/C11H11NO2/c1-7-2-3-8-9(6-7)12-11(14)5-4-10(8)13/h2-3,6H,4-5H2,1H3,(H,12,14)

InChI Key

MUEIHYIQONHNLP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=O)CCC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a degassed solution of 8-iodo-3,4-dihydro-1H-1-benzazepine-2,5-dione (0.3 g, 1.0 mmol) in DMF (5 mL) was added CuI (19 mg, 0.1 mmol), KF (116 mg, 2.0 mmol), Me4Sn (0.28 mL, 2.0 mmol), and Pd(PPh3)4 (116 mg, 0.1 mmol). The reaction mixture was allowed to stir at 120° C. for 4 h. After being allowed to cool to rt, EtOAc (50 mL) and a 1M aqueous KF solution (25 mL) were added and the solution was allowed to stir for an additional 40 min. The mixture was filtered over Celite®. The organic solution was separated, washed with brine, dried over Na2SO4, filtered and concentrated. The residue was purified by column chromatography to provide 8-methyl-3,4-dihydro-1H-1-benzazepine-2,5-dione (60 mg, 32%).
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
116 mg
Type
reactant
Reaction Step One
Name
Quantity
0.28 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
19 mg
Type
catalyst
Reaction Step One
Quantity
116 mg
Type
catalyst
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.